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Compound of Interest

Compound Name: 1-Docosanol-d45

Cat. No.: B12424369 Get Quote

An In-depth Technical Guide to 1-Docosanol-d45: Chemical Properties and Structure

Introduction
1-Docosanol-d45 is the deuterium-labeled form of 1-Docosanol, a 22-carbon saturated fatty

alcohol.[1] While 1-Docosanol (also known as behenyl alcohol) is utilized in cosmetics as an

emollient, emulsifier, and thickener, its primary pharmacological role is as a topical antiviral

agent for treating recurrent herpes simplex labialis (cold sores).[2][3][4] The deuterated variant,

1-Docosanol-d45, serves as a crucial tool for researchers. Its stable heavy isotope

composition makes it ideal for use as an internal standard in quantitative analyses by Nuclear

Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid

Chromatography-Mass Spectrometry (LC-MS), and as a tracer in drug development and

metabolic studies.[1]

Chemical and Physical Properties
The physical and chemical properties of 1-Docosanol-d45 are summarized below. Data for the

non-deuterated form are included for context where specific data for the deuterated analog is

not available.
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Property Value Reference

Molecular Formula C₂₂HD₄₅O [5]

Molecular Weight 371.9 g/mol [6]

Monoisotopic Mass 371.637319654 Da [6]

IUPAC Name

1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,

9,9,10,10,11,11,12,12,13,13,1

4,14,15,15,16,16,17,17,18,18,

19,19,20,20,21,21,22,22,22-

pentatetracontadeuteriodocosa

n-1-ol

[6]

Synonyms

1-Docosonol-d45, Abreva-d45,

Behenic-d45 Alcohol, Behenyl-

d45 Alcohol

[5]

Physical Form

Waxy solid, pellets, or large

crystals (in non-deuterated

form)

[2][7]

Melting Point 65-72 °C (for 1-Docosanol) [2]

Boiling Point
180 °C at 0.22 mmHg (for 1-

Docosanol)

Solubility

Insoluble in water; very soluble

in ethanol and methanol;

soluble in ether and

chloroform.[2][7]

[2][7]

Topological Polar Surface Area 20.2 Å² [6]

XLogP3 10.5 [6]

Chemical Structure and Isotopic Labeling
1-Docosanol-d45 is a long-chain, saturated fatty alcohol composed of a 22-carbon backbone.

The "-d45" designation signifies that 45 of the hydrogen atoms on the carbon chain have been

substituted with their heavy isotope, deuterium (²H or D). This extensive labeling results in a
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significant mass shift compared to the parent compound, which is essential for its use as an

internal standard in mass spectrometry-based assays. The single hydroxyl (-OH) group at the

C-1 position defines it as a primary alcohol.

Deuterated Alkyl ChainCD₃(CD₂)₂₀CD₂-

-OH
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Caption: Simplified structure of 1-Docosanol-d45.

Mechanism of Action (Parent Compound)
The antiviral activity of 1-Docosanol is attributed to its unique mechanism of inhibiting viral

entry into host cells.[4] Unlike many antiviral drugs that target viral enzymes, 1-Docosanol is

thought to interact with the host cell membrane.[3][8] This interaction alters the cell surface

phospholipids, thereby preventing the fusion of the lipid envelope of viruses, such as Herpes

Simplex Virus (HSV), with the host cell's plasma membrane.[3][4] By blocking this critical fusion

step, the virus is unable to enter the cell, effectively halting subsequent replication.[4][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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